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Compound of Interest

Compound Name: 5-Nitro-2-indanone

Cat. No.: B051443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and known
properties of 5-Nitro-2-indanone. The information is intended to support researchers,
scientists, and professionals in the field of drug development in the safe and effective use of
this compound. While this guide consolidates available data, it is important to note that specific
biological signaling pathways and detailed experimental protocols for 5-Nitro-2-indanone are
not extensively documented in publicly available literature.

Chemical and Physical Properties

5-Nitro-2-indanone is a nitrated derivative of 2-indanone. Its fundamental properties are
summarized below.
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Property Value Source
Molecular Formula CoH7NOs3 [1112]
Molecular Weight 177.16 g/mol [1][2]
CAS Number 116530-60-0 [1]
Appearance Light brown to brown solid [3]
Boiling Point 340.6°C at 760 mmHg [4]
Flash Point 176°C [4]
Density 1.396 g/cm3 [4]
Vapor Pressure 8.51E-05 mmHg at 25°C [4]

Safety and Hazard Information

5-Nitro-2-indanone is classified as a hazardous substance. Adherence to strict safety
protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard statements for 5-Nitro-2-indanone:

Hazard Class GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

o H319 Causes serious eye irritation
Irritation
Specific Target Organ Toxicity
— Single Exposure H335 May cause respiratory irritation

(Respiratory tract irritation)
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 5-Nitro-2-

indanone.
Protection Type Recommendation
Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.

Use in a well-ventilated area or under a
Respiratory Protection chemical fume hood. If dusts are generated, a

NIOSH-approved respirator may be necessary.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of the
compound and preventing accidents.

» Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly
after handling.[5]

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[5]

First Aid Measures

In case of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and nitrogen oxides.[5]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Experimental Protocols
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While specific, detailed experimental protocols for 5-Nitro-2-indanone are scarce in the
available literature, a general synthesis procedure has been described. It is important to note
that one source mentions its use as a "useful biochemical for proteomics research," suggesting
its potential application in this field, though specific protocols are not provided.[1]

Synthesis of 5-Nitro-2-indanone

A reported synthesis of 5-Nitro-2-indanone involves the nitration of 2-indanone. The following
is a summary of a described method.[6]

Materials:

e 2-indanone

e Fuming nitric acid (95%)

e Chloroform

¢ 10% Sodium hydroxide solution
e Saturated saline solution

o Ethyl acetate

e Cyclohexane

Procedure:

o Cool a solution of 2-indanone in chloroform and fuming nitric acid separately in a cryogenic
bath to below -20°C.

o Slowly add the cooled 2-indanone solution to the cooled fuming nitric acid with vigorous
stirring over 40 minutes.

» Monitor the reaction progress using thin-layer chromatography (TLC).
e Quench the reaction with a mixture of 10% sodium hydroxide solution and ice water.

o Separate the organic layer and extract the aqueous layer with chloroform.
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o Combine the organic phases and wash with saturated saline solution until neutral.
» Evaporate the organic solvent using a rotary evaporator to obtain a yellow solid.

» Recrystallize the solid from ethyl acetate and cyclohexane to yield reddish-brown crystals of
5-nitro-2-indanone.[6]

Disclaimer: This is a summarized protocol. Researchers should consult the original literature
and perform a thorough risk assessment before attempting this synthesis.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of specific information in the public domain regarding the
biological activities, mechanism of action, and associated signaling pathways of 5-Nitro-2-
indanone. While the broader class of indanone derivatives has been investigated for various
therapeutic properties, including anti-inflammatory, anticancer, and neuroprotective effects,
these findings have not been explicitly attributed to 5-Nitro-2-indanone.[7][3]

Potential Areas of Investigation

Given the biological activities of other indanone derivatives, potential areas for future research
on 5-Nitro-2-indanone could include:

» Anti-inflammatory Activity: Investigating its effects on inflammatory pathways such as NF-kB
and MAPK signaling.

e Anticancer Activity: Screening against various cancer cell lines and elucidating potential
mechanisms of action.

» Neuroprotective Effects: Assessing its potential to protect neuronal cells from damage in
models of neurodegenerative diseases.

» Proteomics Applications: Exploring its use as a chemical probe in proteomics studies to
identify protein targets.

Visualizations
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As no specific signaling pathways for 5-Nitro-2-indanone have been described, a diagram

illustrating a general experimental workflow for its synthesis and purification is provided below.

Synthesis

Start: 2-Indanone & Fuming Nitric Acid
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General Workflow for Synthesis and Purification of 5-Nitro-2-indanone
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 5-Nitro-2-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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